Cas no 646037-38-9 (1H-Pyrazole, 1-(3,5-difluorophenyl)-4-nitro-)

• Product Name: 1H-Pyrazole, 1-(3,5-difluorophenyl)-4-nitro-
• CAS No: 646037-38-9
• MF: C₉H₅F₂N₃O₂
• MW: 225.151708364487
• CID: 422313
• PubChem ID: 58778239
• Update Time: 2025-04-19

1H-Pyrazole, 1-(3,5-difluorophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3,5-difluorophenyl)-4-nitro-
• 1-(3,5-difluorophenyl)-4-nitropyrazole
• 1-(3,5-Difluorophenyl)-4-nitro-1H-pyrazole
• DTXSID00730012
• SCHEMBL14593841
• 646037-38-9

• Inchi： 1S/C9H5F2N3O2/c10-6-1-7(11)3-8(2-6)13-5-9(4-12-13)14(15)16/h1-5H
• InChI Key： KMBCJIVFGFZXHF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1C=C(C=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 225.03505
• Monoisotopic Mass: 225.03498273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96